Cas no 78263-49-7 (2-Fluoro-1-methoxy-4-(trifluoromethyl)benzene)

2-Fluoro-1-methoxy-4-(trifluoromethyl)benzene is a fluorinated aromatic compound featuring a methoxy group and a trifluoromethyl substituent on the benzene ring. Its unique structure, combining fluorine and trifluoromethyl moieties, enhances its utility as a versatile intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. The electron-withdrawing properties of the trifluoromethyl group and the fluorine atom contribute to its reactivity in cross-coupling reactions and nucleophilic substitutions. The methoxy group further diversifies its applications by enabling functionalization at the ortho position. This compound is valued for its stability, selectivity, and compatibility with a range of synthetic transformations, making it a useful building block in fine chemical and material science research.
2-Fluoro-1-methoxy-4-(trifluoromethyl)benzene structure
78263-49-7 structure
Product Name:2-Fluoro-1-methoxy-4-(trifluoromethyl)benzene
CAS No:78263-49-7
MF:C8H6F4O
MW:194.126256465912
CID:2844656
PubChem ID:13013674
Update Time:2025-06-07

2-Fluoro-1-methoxy-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 78263-49-7
    • E90850
    • 2-fluoro-4-trifluoromethylanisole
    • SCHEMBL10667796
    • DTXSID00515200
    • 3-Fluoro-4-methoxybenzotrifluoride
    • CS-0359226
    • MFCD13185638
    • 2-Fluoro-4-(trifluoromethyl)anisole
    • 2-Fluoro-1-methoxy-4-(trifluoromethyl)benzene
    • MDL: MFCD13185638
    • Inchi: 1S/C8H6F4O/c1-13-7-3-2-5(4-6(7)9)8(10,11)12/h2-4H,1H3
    • InChI Key: AWKDWWZJPJHTRQ-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(C(F)(F)F)=C1)OC

Computed Properties

  • Exact Mass: 194.03547746Da
  • Monoisotopic Mass: 194.03547746Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 9.2Ų

2-Fluoro-1-methoxy-4-(trifluoromethyl)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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2-Fluoro-4-(trifluoromethyl)anisole
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£47.00 2022-03-01
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$470.40 2023-09-01
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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